molecular formula C11H18N2O5 B1179451 D(GGTGGCGACGACTCCTGGAGCCCG) CAS No. 139528-83-9

D(GGTGGCGACGACTCCTGGAGCCCG)

Cat. No. B1179451
CAS RN: 139528-83-9
InChI Key:
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Description

In general, a sequence like this could represent a segment of DNA or RNA. Each letter represents a nucleotide base: G for Guanine, C for Cytosine, A for Adenine, and T for Thymine in DNA or U for Uracil in RNA .


Synthesis Analysis

The synthesis of a specific DNA or RNA sequence would typically involve techniques such as polymerase chain reaction (PCR) for DNA or in vitro transcription for RNA.


Molecular Structure Analysis

The molecular structure of DNA or RNA involves a sugar-phosphate backbone with the bases (A, T/U, G, C) attached. DNA is typically double-stranded with a helical structure, while RNA is usually single-stranded .


Chemical Reactions Analysis

The primary chemical reactions involving DNA or RNA are those involved in the central dogma of molecular biology: DNA replication, transcription (from DNA to RNA), and translation (from RNA to protein).


Physical And Chemical Properties Analysis

DNA and RNA have distinct physical and chemical properties. For instance, DNA is stable under alkaline conditions, while RNA is not. RNA can catalyze biological reactions, while DNA cannot .

Mechanism of Action

The mechanism of action of a DNA or RNA sequence would depend on its specific function. It could act as a template for protein synthesis, an enzyme (in the case of ribozymes), a regulator of gene expression, and more.

Safety and Hazards

Working with DNA and RNA in a lab requires appropriate safety measures, including the use of personal protective equipment and proper disposal of biohazardous waste .

properties

CAS RN

139528-83-9

Product Name

D(GGTGGCGACGACTCCTGGAGCCCG)

Molecular Formula

C11H18N2O5

Molecular Weight

0

Origin of Product

United States

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